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Compound of Interest |

Compound Name: 1-Dimethylamino-2-nitroethylene
CAS No.: 1190-92-7; 73430-27-0
Cat. No.: B2913312

Get Quote

Executive Summary

In the landscape of active pharmaceutical ingredient (API) synthesis, the construction of
complex nitrogen-containing heterocycles requires highly efficient, regioselective building
blocks. 1-Dimethylamino-2-nitroethylene (DMANE) (CAS: 1190-92-7) has emerged as a
premier "push-pull* enamine reagent. Characterized by an electron-donating dimethylamino
group conjugated with an electron-withdrawing nitro group, DMANE exhibits extraordinary
electrophilic reactivity at its alpha-carbon.

This application note provides a comprehensive guide for researchers and drug development
professionals on the utilization of DMANE. It details the mechanistic causality behind its
reactivity, standardizes self-validating experimental protocols, and explores its application in
synthesizing tryptamine precursors, NO-donor triazoles, and isoxazole-based antibacterial
scaffolds [1, 2].

Physicochemical Profiling & Handling
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DMANE is a highly polarized alkene. Because the dimethylamino group pushes electron

density while the nitro group pulls it, the molecule is exceptionally stable for a nitroalkene but

highly reactive toward nucleophiles and 1,3-dipoles.

ble 1: Physicochemical & Saf fle of

Parameter

Specification | Data

Practical Implication for
Synthesis

Chemical Formula

C4HsN20:2

Low molecular weight (116.12
g/mol ) ensures high atom

economy in cycloadditions.

Appearance

Yellow to brown solid

Color acts as a visual tracer
during dissolution and reaction

progression.

Melting Point

103-107 °C

Solid state allows for easy
weighing and manipulation on

the benchtop.

Solubility

Soluble in TFA, DCM, MeOH

Versatile solvent compatibility;
TFA acts as both solvent and

acid catalyst [1].

Storage Conditions

2-8 °C (Keep Cold)

Prevents slow polymerization
or degradation of the push-pull

system.

Safety Hazards

Irritant (Eyes, Skin,
Respiratory)

Requires handling in a fume
hood with standard PPE
(gloves, safety goggles).

Data synthesized from PubChem and chemical safety repositories [3].

Mechanistic Insights: The "Push-Pull" Reactivity

The synthetic utility of DMANE stems from its ability to undergo two primary classes of

reactions: Addition-Elimination and [3+2] Cycloadditions.
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When exposed to a strong acid like Trifluoroacetic Acid (TFA), the dimethylamino group is
protonated. This protonation serves a dual purpose:

o Electrophilic Activation: It drastically increases the electrophilicity of the alkene, priming it for
attack by electron-rich aromatic systems (e.g., indoles).

e Leaving Group Generation: The protonated amine ( —-N+H(CH3)2) becomes an excellent
leaving group. Following nucleophilic attack, the elimination of dimethylamine restores the
conjugated nitrovinyl double bond, driving the reaction forward thermodynamically.
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Fig 1. Divergent synthetic pathways of DMANE via addition-elimination and cycloaddition
reactions.

Validated Experimental Protocols
Protocol A: One-Step Synthesis of DMANE

Before utilizing DMANE, it can be synthesized in high yield via the condensation of
nitromethane with N,N-dimethylformamide dimethyl acetal (DMF-DMA). This protocol is highly
scalable for in-house intermediate generation [4].

Procedure:

» Reagent Mixing: In a single-neck round-bottom flask, dissolve nitromethane (50.0 g, 819
mmol) and DMF-DMA (97.6 g, 819 mmol) in anhydrous methanol (300 mL).

o Reflux: Attach a reflux condenser and heat the mixture to 80 °C for 1 hour. The reaction is
self-validating; the solution will transition to a deep yellow/orange color as the enamine
forms.

o Precipitation: Remove the heat source and cool the flask to 0 °C in an ice bath. The product
will spontaneously precipitate as a yellow-brown solid.

o |solation: Isolate the solid via vacuum filtration. Wash the filter cake with ice-cold methanol
(120 mL) to remove unreacted starting materials.

Drying: Dry under reduced pressure to yield DMANE (~90.4 g, 95% vyield).

Protocol B: C3-Nitrovinylation of Indoles (Tryptamine
Precursor Synthesis)

Tryptamine scaffolds are ubiquitous in CNS-active drugs (e.g., sumatriptan, trypargine).
DMANE allows for the direct installation of a 2-nitrovinyl group at the C3 position of indoles,
bypassing multi-step Vilsmeier-Haack formylation and Knoevenagel condensation sequences
[1, 5].

Procedure:
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Activation: Dissolve DMANE (1.6 g, 13.7 mmol) in 20 mL of neat Trifluoroacetic Acid (TFA).
Stir for 5 minutes at room temperature. Causality: TFA acts as the solvent and protonates the
dimethylamino group, activating the complex.

Substrate Addition: Dissolve the target indole (e.g., 6-bromoindole, 16.4 mmol, 1.2 eq) in 15
mL of Dichloromethane (DCM). Add this dropwise to the stirring TFA solution.

Reaction Monitoring: Stir the mixture at room temperature for 15 minutes. Self-Validation:
The solution will rapidly change from light yellow to dark red, indicating the formation of the
intermediate Wheland complex. Monitor via TLC (EtOAc/Hexanes 1:2) until the starting
indole is consumed.

Quenching (Critical Step): Pour the reaction mixture slowly into a vigorously stirring solution
of saturated aqueous NaHCO3(or ice water followed by NaOH neutralization). Causality:
Indoles and nitrovinyl compounds are susceptible to polymerization in prolonged strong acid;
immediate neutralization locks the product in its stable form.

Extraction & Purification: Extract the aqueous phase with DCM (3 x 50 mL). Wash the
combined organic layers with brine, dry over anhydrous MgSO4, and concentrate under
reduced pressure. Purify via silica gel chromatography to yield the 3-(2-nitrovinyl)indole.
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1. Dissolution
Dissolve DMANE in TFA (Stir 5 min)

:

2. Substrate Addition
Add Indole in DCM dropwise

3. Reaction
Stir at RT for 15 min (Color: Yellow -> Dark Red)

4. Quenching
Pour into sat. aq. NaHCO3 (Neutralize TFA)

5. Extraction
Extract with DCM, wash with brine, dry (MgS04)

6. Purification
Silica Gel Chromatography (Yield: 80-98%)

Click to download full resolution via product page

Fig 2. Step-by-step experimental workflow for the TFA-catalyzed C3-nitrovinylation of indoles.
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Protocol C: Eliminative Azide-Olefin Cycloaddition (NO-
Donor Synthesis)

Heterocyclic nitric oxide (NO) donors are critical in cardiovascular and antibacterial drug
design. DMANE reacts regioselectively with azides (such as 4-azidofuroxans) to form 4-nitro-
1,2,3-triazoles [2].

Procedure:

Mix DMANE (1.0 eq) and the target azide (1.0 eq) in a suitable solvent (e.g., toluene or
ethanol).

e Add a catalytic amount of p-Toluenesulfonic acid (p-TSA, 0.1 eq). Causality: The acid
catalyst facilitates the elimination of dimethylamine following the initial [3+2] cycloaddition.

o Heat the mixture to 80 °C for 2—4 hours until nitrogen evolution ceases and TLC indicates

completion.

e Cool, evaporate the solvent, and recrystallize from ethanol to yield the pure 4-nitro-1,2,3-
triazole derivative.

Quantitative Data: Reaction Scope and Efficiency

The table below summarizes the expected yields and conditions for utilizing DMANE across
various pharmaceutical intermediate classes, demonstrating its high efficiency and step-

economy.

Table 2: Comparative Reaction Scope and Yields for
DMANE-Mediated Syntheses
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. Pharmaceut
Target Co- Catalyst / . Typical )
Time | Temp ] ical
Scaffold Reactant Solvent Yield o
Application
Precursors to
3-(2- _
S Indole ) Tryptamines
Nitrovinyl)ind o TFA/ DCM 15 min/ RT 80-98%
derivatives (CNS APIs)
oles
[1, 5]
) ) NO-Donors,
4-Nitro-1,2,3-  Organic p-TSA/ )
_ _ 2-4h/80°C  65-95% Vasodilators
triazoles Azides Toluene 2]
o ] Antibacterial /
3-Aryl-4- Nitrile Oxides ] ) ]
o ] Triethylamine Anti-
nitroisoxazole  (Chloroximes 5-16 h/RT 70-85% )
) / DCM inflammatory
s
APls [4]
) ) Phenethylami
B- Electron-rich 30 min /55
] TFA 60-80% ne precursors
Nitrostyrenes benzenes °C o
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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